![molecular formula C19H18N2O5S3 B2991924 (Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide CAS No. 896359-05-0](/img/structure/B2991924.png)
(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide
Description
(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H18N2O5S3 and its molecular weight is 450.54. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Based on the information available, here is a comprehensive analysis of the scientific research applications of benzothiazole derivatives, which can be inferred for the compound known as “(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide”:
Pharmaceutical Applications
Benzothiazole derivatives are known for their potent pharmacological activities and are used in experimental drug design. They have been explored as anti-inflammatory agents, enzyme inhibitors, and potential treatments for various diseases due to their significant biological activity .
Agrochemical Research
These compounds have been studied for their antibacterial, fungicidal, and antiviral properties, as well as herbicidal and insecticidal activities. The research includes understanding the structural–activity relationship and mechanisms of action of these derivatives in the development of new agrochemicals .
Imaging and Diagnostic Agents
Due to their fluorescent properties, benzothiazole derivatives are used as imaging reagents in medical diagnostics. They help in visualizing biological processes and structures .
Material Science
Benzothiazole compounds are utilized in the creation of fluorescence materials and electroluminescent devices. Their unique chemical properties make them suitable for various applications in material science .
Antioxidants
These derivatives serve as antioxidants due to their chemical structure, which can neutralize free radicals and prevent oxidative stress-related damage .
Plant Growth Regulators
Benzothiazole derivatives have been used as plant growth regulators, influencing various aspects of plant growth and development .
Anti-Tumor Research
Recent studies have focused on exploring benzothiazole derivatives as anti-tumor agents, looking at their anti-inflammatory and anticancer properties to develop new small molecule drugs .
Vulcanization Accelerators
In industrial applications, these compounds are used as vulcanization accelerators in the manufacturing process of rubber products .
properties
IUPAC Name |
4-methylsulfonyl-N-(6-methylsulfonyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O5S3/c1-4-11-21-16-10-9-15(29(3,25)26)12-17(16)27-19(21)20-18(22)13-5-7-14(8-6-13)28(2,23)24/h4-10,12H,1,11H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYSSJUYNEKTIEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O5S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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